Cas no 1430839-93-2 (5-Aminomethyl-2-methyl-benzoic acid methyl ester)

• Product Name: 5-Aminomethyl-2-methyl-benzoic acid methyl ester
• CAS No: 1430839-93-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD20278254
• CID: 4732988
• Update Time: 2023-08-16

5-Aminomethyl-2-methyl-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-methyl-benzoic acid methyl ester
• Methyl 5-(aminomethyl)-2-methylbenzoate

• MDL： MFCD20278254
• Inchi： 1S/C10H13NO2/c1-7-3-4-8(6-11)5-9(7)10(12)13-2/h3-5H,6,11H2,1-2H3
• InChI Key： FGRRSOSNUHLOLL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(CN)C=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters